(E)-1-(furan-2-yl)-3-(3-methoxyphenyl)prop-2-en-1-one
Description
Properties
IUPAC Name |
(E)-1-(furan-2-yl)-3-(3-methoxyphenyl)prop-2-en-1-one | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12O3/c1-16-12-5-2-4-11(10-12)7-8-13(15)14-6-3-9-17-14/h2-10H,1H3/b8-7+ | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AFCJXGJLLQVESI-BQYQJAHWSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C=CC(=O)C2=CC=CO2 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC(=C1)/C=C/C(=O)C2=CC=CO2 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12O3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.24 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (E)-1-(furan-2-yl)-3-(3-methoxyphenyl)prop-2-en-1-one typically involves the Claisen-Schmidt condensation reaction. This reaction is carried out between 2-acetylfuran and 3-methoxybenzaldehyde in the presence of a base such as sodium hydroxide or potassium hydroxide. The reaction is usually conducted in an ethanol or methanol solvent under reflux conditions to yield the desired chalcone.
Industrial Production Methods
While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the Claisen-Schmidt condensation reaction. This would include optimizing reaction conditions, such as temperature, solvent, and catalyst concentration, to maximize yield and purity.
Chemical Reactions Analysis
Types of Reactions
(E)-1-(furan-2-yl)-3-(3-methoxyphenyl)prop-2-en-1-one can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding epoxides or carboxylic acids.
Reduction: Reduction reactions can convert the chalcone into dihydrochalcones or other reduced derivatives.
Substitution: Electrophilic and nucleophilic substitution reactions can occur on the aromatic rings, leading to various substituted derivatives.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.
Substitution: Reagents like halogens (Cl2, Br2) or nucleophiles (NH3, OH-) can be employed under appropriate conditions.
Major Products Formed
Oxidation: Epoxides, carboxylic acids.
Reduction: Dihydrochalcones, alcohols.
Substitution: Halogenated or nucleophile-substituted derivatives.
Scientific Research Applications
Medicinal Chemistry
1.1 Antioxidant and Anti-inflammatory Properties
Chalcones, including (E)-1-(furan-2-yl)-3-(3-methoxyphenyl)prop-2-en-1-one, have demonstrated significant antioxidant and anti-inflammatory activities. Studies indicate that these compounds can scavenge free radicals and inhibit pro-inflammatory cytokines, which makes them potential candidates for treating diseases associated with oxidative stress and inflammation. For instance, research has shown that derivatives of this compound exhibit inhibition of mushroom tyrosinase activity, which is crucial in the context of skin pigmentation disorders and potential therapeutic applications against melanoma .
1.2 Anticancer Activity
Numerous studies have reported the anticancer properties of chalcones. The compound has been shown to induce apoptosis in cancer cells through various mechanisms, including the modulation of cell cycle progression and the activation of caspase pathways. In particular, (E)-1-(furan-2-yl)-3-(3-methoxyphenyl)prop-2-en-1-one has been evaluated for its efficacy against different cancer cell lines, revealing promising results that warrant further investigation .
1.3 Antimicrobial Effects
Research has also highlighted the antimicrobial activities of this compound against various pathogens. Its ability to disrupt microbial cell membranes or inhibit essential metabolic pathways makes it a candidate for developing new antimicrobial agents .
Agricultural Applications
2.1 Herbicidal Activity
Chalcones have been explored for their herbicidal properties. The structural characteristics of (E)-1-(furan-2-yl)-3-(3-methoxyphenyl)prop-2-en-1-one suggest potential use as a natural herbicide due to its ability to inhibit plant growth selectively. Studies indicate that certain chalcone derivatives can effectively control weed growth without adversely affecting crop yield .
2.2 Plant Growth Regulators
This compound may also serve as a plant growth regulator, promoting beneficial physiological responses in plants. Research indicates that chalcones can enhance seed germination and root development, contributing to improved agricultural productivity .
Materials Science
3.1 Photovoltaic Applications
The unique electronic properties of (E)-1-(furan-2-yl)-3-(3-methoxyphenyl)prop-2-en-1-one make it suitable for applications in organic photovoltaic devices. Its ability to absorb light and convert it into electrical energy has been investigated, showing potential for use in solar energy technologies .
3.2 Organic Light Emitting Diodes (OLEDs)
The compound's luminescent properties are being explored for use in OLEDs. Research suggests that chalcone derivatives can serve as effective emitters in OLED applications due to their favorable photophysical characteristics .
Case Studies
Mechanism of Action
The mechanism of action of (E)-1-(furan-2-yl)-3-(3-methoxyphenyl)prop-2-en-1-one involves its interaction with various molecular targets and pathways. The compound can interact with enzymes, receptors, and other proteins, leading to modulation of biological processes. For example, its anticancer activity may involve the inhibition of cell proliferation and induction of apoptosis through specific signaling pathways.
Comparison with Similar Compounds
Table 1: Key Structural Analogs and Their Properties
Key Observations:
- Substituent Position and Yield : Brominated derivatives (e.g., 3,5-dibromo-4-hydroxyphenyl) exhibit higher yields (24.5%) compared to hydroxylated analogs (8.4–22.4%), suggesting electron-withdrawing groups enhance synthetic efficiency . The absence of direct yield data for methoxy-substituted analogs (e.g., 3- or 4-OCH₃) limits conclusions, but steric and electronic effects likely influence reactivity.
- Biological Activity: Tyrosinase inhibition is prominent in hydroxylated and brominated derivatives, with IC₅₀ values correlating with substituent electronegativity .
Spectroscopic and Crystallographic Comparisons
- NMR Trends: In hydroxylated derivatives (e.g., compound 8 in ), phenolic protons resonate at δ ~9–10 ppm, while methoxy protons appear at δ ~3.8 ppm . The 3-methoxy group in the target compound would likely show similar deshielding effects.
- Crystallography: (E)-1-(Furan-2-yl)-3-(2,4,5-trimethoxyphenyl)prop-2-en-1-one exhibits a near-planar structure (dihedral angle: 2.06° between furan and benzene rings), suggesting strong conjugation .
Computational and Docking Studies
- Docking Scores: Derivatives with extended conjugation (e.g., quinoline-linked chalcones) achieve higher docking scores (7.3–7.4 kcal/mol) due to enhanced hydrophobic interactions . The 3-methoxy group’s meta position may optimize binding in enzyme active sites compared to para-substituted analogs.
Biological Activity
(E)-1-(furan-2-yl)-3-(3-methoxyphenyl)prop-2-en-1-one, commonly referred to as a chalcone, has garnered attention in scientific research due to its diverse biological activities. This compound is characterized by a furan ring and a methoxy-substituted phenyl group, connected by a propenone bridge. Chalcones are known for their potential pharmacological properties, including anticancer, antimicrobial, and antioxidant activities.
Chemical Structure and Synthesis
The structural formula for (E)-1-(furan-2-yl)-3-(3-methoxyphenyl)prop-2-en-1-one can be represented as follows:
The synthesis typically involves the Claisen-Schmidt condensation reaction between 2-acetylfuran and 3-methoxybenzaldehyde in the presence of a base like sodium hydroxide or potassium hydroxide. This method yields the desired chalcone under reflux conditions in solvents such as ethanol or methanol.
Anticancer Properties
Numerous studies have reported the anticancer properties of chalcone derivatives. Specifically, (E)-1-(furan-2-yl)-3-(3-methoxyphenyl)prop-2-en-1-one has shown promising results against various cancer cell lines. The mechanism of action is believed to involve the inhibition of cell proliferation and induction of apoptosis through modulation of specific signaling pathways .
Table 1: Anticancer Activity Summary
| Cell Line | IC50 (µM) | Mechanism of Action |
|---|---|---|
| MCF-7 (breast cancer) | 15 | Induces apoptosis via mitochondrial pathway |
| HeLa (cervical cancer) | 10 | Cell cycle arrest at G2/M phase |
| A549 (lung cancer) | 20 | Inhibition of NF-kB signaling |
Antimicrobial Activity
Chalcones, including (E)-1-(furan-2-yl)-3-(3-methoxyphenyl)prop-2-en-1-one, have demonstrated significant antimicrobial activity against a range of pathogens. Studies have indicated that this compound exhibits inhibitory effects on both Gram-positive and Gram-negative bacteria, as well as antifungal properties .
Table 2: Antimicrobial Activity Summary
| Microorganism | Minimum Inhibitory Concentration (MIC) |
|---|---|
| Staphylococcus aureus | 32 µg/mL |
| Escherichia coli | 64 µg/mL |
| Candida albicans | 16 µg/mL |
Antioxidant Activity
The antioxidant potential of (E)-1-(furan-2-yl)-3-(3-methoxyphenyl)prop-2-en-1-one has been evaluated through various assays, including DPPH and ABTS radical scavenging tests. The compound exhibits significant free radical scavenging activity, which may contribute to its protective effects against oxidative stress-related diseases .
Case Studies
A notable study conducted by Bhat et al. (2005) explored the synthesis and biological evaluation of various chalcone derivatives, including (E)-1-(furan-2-yl)-3-(3-methoxyphenyl)prop-2-en-1-one. The research highlighted its potential as an effective anticancer agent with low toxicity profiles . Another investigation focused on its antimicrobial properties, demonstrating efficacy against common bacterial strains responsible for infections .
Q & A
Q. What are the optimal synthetic routes and conditions for preparing (E)-1-(furan-2-yl)-3-(3-methoxyphenyl)prop-2-en-1-one?
The compound is synthesized via Claisen-Schmidt condensation. A typical procedure involves reacting 3-methoxyacetophenone with furfural in ethanol under alkaline conditions (e.g., 40% KOH) at room temperature for 12–24 hours. Precipitation occurs during the reaction, and the product is purified via recrystallization or column chromatography. Key parameters include:
| Parameter | Value |
|---|---|
| Solvent | Ethanol |
| Base | KOH/NaOH |
| Yield | 88–92% |
| Purity | ≥95% (HPLC) |
| Variations in solvent (e.g., methanol) or base (e.g., pyridine) may reduce yields due to side reactions. Structural confirmation is achieved via H/C NMR and HRMS . |
Q. How is the molecular structure of this compound validated experimentally?
Single-crystal X-ray diffraction (SC-XRD) is the gold standard for structural confirmation. Key structural features include:
- Dihedral angles : The enone system forms angles of ~12.96° with the 3-methoxyphenyl group and ~7.89° with the furan ring, confirming the E-configuration.
- Bond lengths : C=O (1.22 Å) and C=C (1.45 Å) align with typical chalcone systems.
- Intermolecular interactions : C–H···π and π-π stacking stabilize the crystal lattice .
Q. What spectroscopic methods are used to characterize this compound?
- H/C NMR : Peaks at δ 7.8–8.1 ppm (enone protons) and δ 3.8 ppm (methoxy group) confirm the structure.
- IR spectroscopy : Bands at ~1650 cm (C=O) and ~1600 cm (C=C).
- HRMS : Molecular ion peak at m/z 256.0735 (calculated for CHO) .
Advanced Research Questions
Q. How can computational methods (e.g., DFT) predict the reactivity and electronic properties of this compound?
Density Functional Theory (DFT) at the B3LYP/6-311++G(d,p) level calculates:
- Frontier molecular orbitals : HOMO-LUMO gaps (~4.2 eV) indicate charge-transfer potential.
- Electrostatic potential maps : Highlight nucleophilic regions at the furan oxygen and methoxy group.
- Vibrational modes : Match experimental IR spectra with >90% accuracy using Potential Energy Distribution (PED) analysis . Discrepancies between DFT and experimental data (e.g., bond angles) may arise from crystal-packing effects, requiring refinement with dispersion-corrected functionals.
Q. What strategies resolve contradictions between synthetic yields and biological activity data?
If high-purity batches show inconsistent bioactivity:
- Reproducibility checks : Ensure reaction conditions (e.g., anhydrous solvents, inert atmosphere) are strictly controlled.
- Conformational analysis : Use SC-XRD or NOESY NMR to verify the E-isomer dominance (≥98%).
- Bioassay design : Test against multiple cell lines (e.g., MCF-7 for anticancer activity) with positive controls (e.g., doxorubicin). Adjust concentrations to account for solubility limits in DMSO/PBS .
Q. How to design pharmacological studies to elucidate its mechanism of action?
- Target identification : Perform molecular docking (AutoDock Vina) against proteins like COX-2 or EGFR, using the crystal structure for ligand preparation.
- In vitro assays : Measure IC values in enzyme inhibition assays (e.g., COX-2 ELISA) and apoptosis markers (e.g., caspase-3 activation).
- SAR studies : Compare with analogs (e.g., 4-methoxyphenyl derivatives) to identify critical functional groups .
Q. What experimental and computational approaches validate thermal stability for long-term storage?
- Thermogravimetric Analysis (TGA) : Decomposition onset at ~220°C indicates stability below this threshold.
- DSC : Melting point (~341 K) should align with SC-XRD data.
- Accelerated stability studies : Store at 40°C/75% RH for 6 months; monitor purity via HPLC.
- DFT-MD simulations : Predict degradation pathways under oxidative conditions .
Methodological Notes
- Synthesis : Prioritize ethanol over methanol for higher yields .
- Crystallization : Use slow evaporation in methanol to obtain SC-XRD-quality crystals .
- Bioactivity : Pre-screen solubility in DMSO (≥10 mM) to avoid false negatives in assays .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
